Cas no 157868-99-0 (Cinnoline, 4-chloro-3-(4-methylphenyl)-)

• Product Name: Cinnoline, 4-chloro-3-(4-methylphenyl)-
• CAS No: 157868-99-0
• MF: C₁₅H₁₁ClN₂
• MW: 254.714242219925
• CID: 1335416
• Update Time: 2024-08-18

Cinnoline, 4-chloro-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 4-chloro-3-(4-methylphenyl)-

• Inchi： 1S/C15H11ClN2/c1-10-6-8-11(9-7-10)15-14(16)12-4-2-3-5-13(12)17-18-15/h2-9H,1H3
• InChI Key： JWFUZKHAPYPDQH-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2)=C(Cl)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 254.06123

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 401.4±37.0 °C(Predicted)
• PSA: 25.78
• pka: -0.43±0.10(Predicted)